Cas no 824970-84-5 (3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea)

• Product Name: 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea
• CAS No: 824970-84-5
• MF: C₂₂H₃₂N₂O₂
• MW: 356.501686096191
• CID: 5446590
• PubChem ID: 2961026
• Update Time: 2025-07-15

3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea Chemical and Physical Properties

Names and Identifiers

• 824970-84-5
• 1-(1-hydroxy-2-methylpropan-2-yl)-3-[3-(4-methylphenyl)-1-adamantyl]urea
• VU0508410-1
• SR-01000282073
• 1-(1-hydroxy-2-methylpropan-2-yl)-3-((1s,3r,5R,7S)-3-(p-tolyl)adamantan-1-yl)urea
• F3072-0018
• CHEMBL1374884
• AKOS002206157
• AKOS016158686
• SR-01000282073-1
• MLS000536971
• 3-(1-HYDROXY-2-METHYLPROPAN-2-YL)-1-[3-(4-METHYLPHENYL)ADAMANTAN-1-YL]UREA
• SMR000143608
• N-(2-hydroxy-1,1-dimethylethyl)-N'-[3-(4-methylphenyl)-1-adamantyl]urea
• HMS2420O03
• N-(2-Hydroxy-1,1-dimethylethyl)-N′-[3-(4-methylphenyl)tricyclo[3.3.1.13,7]dec-1-yl]urea
• 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea

• Inchi： 1S/C22H32N2O2/c1-15-4-6-18(7-5-15)21-9-16-8-17(10-21)12-22(11-16,13-21)24-19(26)23-20(2,3)14-25/h4-7,16-17,25H,8-14H2,1-3H3,(H2,23,24,26)
• InChI Key： SVLNEKCDNMHIHJ-UHFFFAOYSA-N
• SMILES： N(C(C)(C)CO)C(NC12CC3CC(CC(C4=CC=C(C)C=C4)(C3)C1)C2)=O

Computed Properties

• Exact Mass: 356.246378268g/mol
• Monoisotopic Mass: 356.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.7±39.0 °C(Predicted)
• pka: 13.80±0.46(Predicted)

Additional information on 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea

Introduction to 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea (CAS No. 824970-84-5) and Its Emerging Applications in Chemical Biology

The compound 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea, identified by the CAS number 824970-84-5, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural composition, featuring a combination of an adamantan ring system, a urea moiety, and a substituted aromatic ring, positions it as a versatile scaffold for further derivatization and functionalization. This introduction delves into the structural characteristics of the compound, explores its potential biological activities based on current research trends, and discusses its relevance in the development of novel therapeutic agents.

The molecular structure of 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea is characterized by a central adamantan core, which is a rigid bicyclic hydrocarbon with high metabolic stability. This stability makes adamantan derivatives attractive candidates for drug development, as they can resist enzymatic degradation and improve bioavailability. The presence of a urea group at the 1-position of the adamantan ring introduces a polar moiety that can enhance interactions with biological targets. Additionally, the substitution at the 3-position with a 4-methylphenyl group adds an aromatic component that may influence binding affinity and selectivity. The terminal (1-hydroxy-2-methylpropan-2-yl) group further diversifies the chemical properties, potentially enabling hydrogen bonding or other specific interactions with biological receptors.

Recent advancements in chemical biology have highlighted the importance of rational drug design, where structural features are meticulously tailored to optimize pharmacological properties. The compound 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea aligns well with this approach due to its modular design. The adamantan core provides a scaffold for fine-tuning, while the urea and aromatic substituents offer opportunities for modulating biological activity. For instance, studies have shown that urea-based compounds can serve as effective scaffolds for kinase inhibitors, given their ability to form hydrogen bonds and salt bridges with target proteins. The incorporation of a 4-methylphenyl group may enhance binding interactions by increasing hydrophobicity or by participating in π-stacking interactions with aromatic residues in protein active sites.

In light of these structural features, researchers have been exploring the potential of 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-ylurea as a lead compound for therapeutic intervention. One particularly promising area is its application in oncology. Kinases are critical enzymes involved in cell signaling pathways that regulate proliferation, survival, and differentiation. Dysregulation of these pathways is often associated with cancer development. By designing molecules that specifically inhibit aberrant kinase activity, it may be possible to develop novel anticancer agents. Preliminary computational studies suggest that derivatives of this compound could interact with ATP-binding pockets of kinases such as EGFR (epidermal growth factor receptor) and ALK (anaplastic lymphoma kinase). These interactions could be modulated by optimizing the substitution patterns on the adamantan ring and the aromatic moiety.

Another area where this compound shows promise is in neurodegenerative diseases. Neuroinflammation and protein misfolding are key pathological features of conditions such as Alzheimer's disease (AD) and Parkinson's disease (PD). Small molecules that can modulate inflammatory responses or prevent protein aggregation have been extensively studied as potential therapeutics. The rigid structure of the adamantan ring in 3-(1-hydroxy-2-methylpropan-2-yl)-1-3-(4-methylphenyl)adamantan-1-yurea could provide steric constraints that favor binding to misfolded proteins or inflammatory mediators. Additionally, the urea group could participate in stabilizing transient interactions necessary for therapeutic effects. Recent reports indicate that urea-based compounds exhibit anti-inflammatory properties by inhibiting nuclear factor kappa B (NFκB) signaling pathways, which are central to inflammatory responses in neurodegenerative disorders.

The synthesis and optimization of 3-(1-hydroxy--2--methylpropan--2--ylyl)--3--(4--methylphenyl)adamant--an--1--ylylurea also present interesting challenges and opportunities from a synthetic chemistry perspective. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 4-methylbenzaldehyde and Adamantane derivatives functionalized at specific positions. Key steps include condensation reactions to form the urea linkage followed by selective functionalization at other positions on the adamantane core or aromatic ring. Advances in transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective introductions of substituents into complex molecular frameworks. These methodologies not only streamline synthetic routes but also allow for greater structural diversity among derivatives.

The pharmacokinetic profile of any drug candidate is crucial for its clinical success beyond its intrinsic biological activity. The rigid adamantane core in 824970--84--5 contributes to metabolic stability while minimizing unwanted interactions with cytochrome P450 enzymes—a major consideration in drug development due to potential drug-drug interactions (DDIs). Preliminary pharmacokinetic studies suggest reasonable oral bioavailability coupled with prolonged circulation times due to the lipophilic nature imparted by both the adamantane ring system and aromatic substituents present within this molecule structure . Additionally ,the presence polar groups like hydroxymethylester allows interaction via hydrogen bonds which enhance solubility , thereby facilitating absorption across biological membranes .

The future direction regarding this particular chemical entity involves further exploration through high-throughput screening programs combined computational modeling techniques . By systematically evaluating thousands compounds libraries , scientists hope identify novel analogs exhibiting enhanced potency selectivity minimal toxicity profiles . Furthermore , integration artificial intelligence/machine learning algorithms into virtual screening processes promises accelerate discovery pipelines significantly reducing time resources required experimental validation . Such integrative approaches not only improve efficiency but also enable exploration complex chemical space otherwise inaccessible traditional methods alone